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Compound of Interest

Compound Name: 4-Bromo-3-nitrobenzamide
CAS No.: 879-93-6
Cat. No.: B1268739
Get Quote
. J

CAS Number: 879-93-6

This technical guide provides an in-depth overview of 4-Bromo-3-nitrobenzamide, a chemical
compound of interest to researchers, scientists, and professionals in the field of drug
development. This document outlines its chemical and physical properties, along with a
summary of its toxicological profile.

Chemical and Physical Properties

4-Bromo-3-nitrobenzamide is a substituted benzamide derivative. The presence of a bromine
atom and a nitro group on the benzene ring influences its chemical reactivity and physical
characteristics. A summary of its key properties is presented in the table below.
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Property Value Source
CAS Number 879-93-6 [1][21[3]
Molecular Formula C7HsBrN20s3 [2]
Molecular Weight 245.03 g/mol [2]
IUPAC Name 4-bromo-3-nitrobenzamide [2]

C1=CC(=C(C=C1C(=O)N)--
SMILES 2]
INVALID-LINK--[O-])Br

Physical Description Solid (form)
Melting Point 199-206 °C [4]
Storage Temperature 2-8°C [4]

Synthesis and Experimental Protocols

While specific experimental protocols for the synthesis of 4-Bromo-3-nitrobenzamide are not
detailed in the provided search results, a logical synthetic route can be inferred from its
structure. A potential pathway could involve the nitration of 4-bromobenzamide or the amidation
of 4-bromo-3-nitrobenzoic acid.

To illustrate a potential synthetic workflow, the following diagram outlines the key steps that
could be involved in the synthesis and purification of 4-Bromo-3-nitrobenzamide.
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Caption: A potential workflow for the synthesis and purification of 4-Bromo-3-nitrobenzamide.
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Toxicological and Safety Information

Handling of 4-Bromo-3-nitrobenzamide requires adherence to standard laboratory safety

protocols. The following hazard and precautionary statements provide a summary of its

potential risks.

Hazard Statement

Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Precautionary Statement

Description

Avoid breathing

P261 .

dust/fume/gas/mist/vapors/spray
280 Wear protective gloves/protective clothing/eye

protection/face protection

IF SWALLOWED: Call a POISON CENTER or
P301+P312 L

doctor/physician if you feel unwell

IF ON SKIN: Wash with plenty of soap and
P302+P352

water

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing

Applications in Research and Drug Development

Substituted benzamides are a class of compounds with diverse biological activities, and they

are found in a number of approved pharmaceuticals. The specific biological activities and

potential applications of 4-Bromo-3-nitrobenzamide are not extensively detailed in the public

domain. However, its structure suggests potential as an intermediate in the synthesis of more
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complex molecules for drug discovery and development. The bromo and nitro functional groups
offer versatile handles for further chemical modifications.

The logical relationship for its potential use in drug discovery is outlined in the diagram below.
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Caption: A logical workflow for the use of 4-Bromo-3-nitrobenzamide in a drug discovery
program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1268739/docs?utm_src=pdf-body-img#4-bromo-3-nitrobenzamide-a-technical-overview
https://www.benchchem.com/product/b1268739/docs?utm_src=pdf-body#4-bromo-3-nitrobenzamide-a-technical-overview
https://www.benchchem.com/product/b1268739?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemsrc.com/en/cas/879-93-6_964618.html
https://pubchem.ncbi.nlm.nih.gov/compound/958656
https://pubchem.ncbi.nlm.nih.gov/compound/958656
https://www.bldpharm.com/products/879-93-6.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/724734
https://www.benchchem.com/product/b1268739/docs#4-bromo-3-nitrobenzamide-a-technical-overview
https://www.benchchem.com/product/b1268739/docs#4-bromo-3-nitrobenzamide-a-technical-overview
https://www.benchchem.com/product/b1268739/docs#4-bromo-3-nitrobenzamide-a-technical-overview
https://www.benchchem.com/product/b1268739/docs#4-bromo-3-nitrobenzamide-a-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268739?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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